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Compound of Interest

Compound Name: 3-Ethoxybenzonitrile

Cat. No.: B1293884 Get Quote

Technical Guide to 3-Ethoxybenzonitrile: Safety
and Handling
For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a detailed overview of the safety data and handling precautions for 3-Ethoxybenzonitrile.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Ethoxybenzonitrile is presented

below. This data is essential for safe storage and handling.
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Property Value Source

Molecular Formula C₉H₉NO [1][2][3]

Molecular Weight 147.17 g/mol [1][2]

CAS Number 25117-75-3 [1][2][3]

Appearance
Pale yellow solid or low melting

solid
[4]

Melting Point 5 °C / 41 °F [4]

Boiling Point 45 °C / 113 °F @ 0.5 torr [4]

515.70 K [2][3]

Flash Point 113 °C / 235.4 °F [4]

logPoct/wat 1.957 [2]

Water Solubility (log10WS) -2.36 [2]

Hazard Identification and Classification
3-Ethoxybenzonitrile is classified as harmful under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation
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Source:[1][5][6]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with 3-
Ethoxybenzonitrile.

Personal Protective Equipment (PPE)
A standardized workflow for donning and doffing PPE should be followed to ensure user safety.

Donning PPE Chemical Handling Doffing PPE

Lab Coat Safety Goggles/Face Shield Gloves Handle 3-Ethoxybenzonitrile in a
well-ventilated area or fume hood

Proceed with work
Gloves

Work complete
Safety Goggles/Face Shield Lab Coat

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[7]

Use only outdoors or in a well-ventilated area.[8]

Wash hands thoroughly after handling.[4][5][8]

Do not eat, drink, or smoke when using this product.[7][9]

Storage Conditions
Keep the container tightly closed in a dry and well-ventilated place.[5][9]

Store locked up.[10]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Routes of Exposure & Immediate Actions

Exposure to 3-Ethoxybenzonitrile

Inhalation:
Remove to fresh air. If not breathing, give artificial respiration.

Skin Contact:
Wash off immediately with plenty of water for at least 15 minutes.

Eye Contact:
Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

Ingestion:
Clean mouth with water and drink plenty of water afterwards.

Seek Immediate Medical Attention

If skin irritation persists

Click to download full resolution via product page

First Aid Procedures for Exposure.

Source:[4][5][7][8]

Accidental Release Measures
In the case of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill of 3-Ethoxybenzonitrile

Ensure adequate ventilation and evacuate unnecessary personnel.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill. Prevent entry into drains and waterways.

Soak up with inert absorbent material.

Collect and place in a suitable, closed container for disposal.

Clean the affected area.

Dispose of waste according to approved procedures.

Click to download full resolution via product page

Spill Response Workflow.

Source:[4][5][9]
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Experimental Protocols: Acute Toxicity Assessment
While specific experimental data for 3-Ethoxybenzonitrile is not publicly detailed, the following

outlines a general methodology for assessing acute oral toxicity, relevant to professionals in

drug development and research. This is based on standardized OECD guidelines.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.

Methodology: Up-and-Down Procedure (UDP) - OECD Test Guideline 425

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are

typically used.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle, and are acclimatized for at least 5 days before the

study.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil).

Administration: A single animal is dosed with the test substance via oral gavage.

Observation Period: The animal is observed for signs of toxicity and mortality for up to 14

days.

Sequential Dosing:

If the animal survives, the next animal is given a higher dose.

If the animal dies, the next animal is given a lower dose.

Dose Progression: The dose progression factor is typically 1.7.

Endpoint: Dosing continues until one of the stopping criteria is met (e.g., a specified number

of reversals in outcome have occurred).

Data Analysis: The LD50 is calculated from the results using a maximum likelihood method.
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This generalized protocol serves as a reference for the type of experimental design used to

determine the acute toxicity values that inform safety data sheets.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures appropriate for the local

circumstances and surrounding environment, such as CO₂, dry chemical, dry sand, or

alcohol-resistant foam.[4][5]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4][5]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Do not release into the environment.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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